Cas no 105052-80-0 (4,4',4''-[(2-Hydroxybenzene-1,3,5-triyl)tris(methylene)]tris(2,6-dimethylphenol))

• Product Name: 4,4',4''-[(2-Hydroxybenzene-1,3,5-triyl)tris(methylene)]tris(2,6-dimethylphenol)
• CAS No: 105052-80-0
• MF: C₃₃H₃₆O₄
• MW: 496.636549949646
• CID: 2623793
• PubChem ID: 18921259
• Update Time: 2025-04-21

4,4',4''-[(2-Hydroxybenzene-1,3,5-triyl)tris(methylene)]tris(2,6-dimethylphenol) Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4057392
• DTXSID40596497
• 4,4',4''-[(2-Hydroxybenzene-1,3,5-triyl)tris(methylene)]tris(2,6-dimethylphenol)
• 105052-80-0

• Inchi： 1S/C33H36O4/c1-18-7-24(8-19(2)30(18)34)13-27-16-28(14-25-9-20(3)31(35)21(4)10-25)33(37)29(17-27)15-26-11-22(5)32(36)23(6)12-26/h7-12,16-17,34-37H,13-15H2,1-6H3
• InChI Key： JWCKOVHGOPPGPE-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1CC1C=C(C)C(=C(C)C=1)O)CC1C=C(C)C(=C(C)C=1)O)CC1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 496.26135963Da
• Monoisotopic Mass: 496.26135963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 80.9Ų